Cas no 1597841-55-8 (4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane)

• Product Name: 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane
• CAS No: 1597841-55-8
• MF: C₉H₁₄F₃IO₂
• MW: 338.105946063995
• CID: 6427612
• PubChem ID: 114774564
• Update Time: 2025-08-05

4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane
• 1597841-55-8
• EN300-1133154
• 4-(iodomethyl)-4-[(1,1,1-trifluoropropan-2-yl)oxy]oxane

• Inchi： 1S/C9H14F3IO2/c1-7(9(10,11)12)15-8(6-13)2-4-14-5-3-8/h7H,2-6H2,1H3
• InChI Key： PENFYKSPNOVPPP-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 337.99906g/mol
• Monoisotopic Mass: 337.99906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane

Comprehensive Overview of 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane (CAS No. 1597841-55-8)

The compound 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane, identified by its CAS No. 1597841-55-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the iodomethyl and trifluoropropan-2-yl groups, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

One of the key reasons for the growing interest in 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane is its versatility in chemical reactions. The presence of the iodomethyl group allows for facile functionalization, making it a preferred choice for cross-coupling reactions and nucleophilic substitutions. Additionally, the trifluoropropan-2-yl moiety enhances the compound's stability and lipophilicity, which are critical properties in pharmaceutical formulations. These attributes align with current trends in the search for fluorinated building blocks and high-value intermediates in organic synthesis.

In the context of modern research, CAS No. 1597841-55-8 is often discussed alongside topics such as green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, the demand for efficient and atom-economical reactions has risen. This compound's ability to participate in selective transformations with minimal waste generation positions it as a promising candidate for sustainable chemical processes. Furthermore, its relevance to AI-driven drug discovery and computational chemistry has been highlighted in recent studies, where it serves as a model for exploring reaction mechanisms and optimizing synthetic routes.

The nomenclature of 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane may seem complex, but it systematically describes its molecular structure. The oxane ring, a six-membered oxygen-containing heterocycle, forms the core of the molecule. The substitution patterns at the 4-position—iodomethyl and (1,1,1-trifluoropropan-2-yl)oxy—are critical for its reactivity and applications. This level of detail is essential for researchers searching for specific chemical intermediates or custom synthesis solutions in online databases and scientific literature.

From a commercial perspective, CAS No. 1597841-55-8 is often sought after by pharmaceutical and agrochemical companies. Its potential as a bioactive scaffold has been explored in the design of novel therapeutics, particularly in areas such as central nervous system (CNS) drugs and antimicrobial agents. The compound's fluorine content also aligns with the increasing demand for fluorinated pharmaceuticals, which often exhibit improved metabolic stability and bioavailability. These factors contribute to its prominence in discussions about next-generation drug candidates and patented chemical entities.

In summary, 4-(iodomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane (CAS No. 1597841-55-8) represents a compelling example of how specialized organic compounds can drive innovation across multiple disciplines. Its structural uniqueness, combined with its applicability in cutting-edge research areas, ensures its continued relevance in both academic and industrial settings. As the scientific community explores new frontiers in precision synthesis and molecular design, this compound is poised to play a pivotal role in shaping future advancements.